Cas no 22104-77-4 (2-Hepten-1-ol)

• Product Name: 2-Hepten-1-ol
• CAS No: 22104-77-4
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 257606
• PubChem ID: 5318017
• Update Time: 2025-04-19

2-Hepten-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Hepten-1-ol
• trans-2-Hepten-1-ol, 96%, remainder mainly cis-isomer
• CHEMBL2228464
• N-HEPT-TRANS-2-EN-1-OL
• HY-W127451
• NSC 244909
• 33467-76-4
• (trans)-2-heptene-1-ol
• UNII-Q989YFO10I
• 2-Hepten-1-ol, (2E)-
• J187.443H
• 2-HEPTENOL
• Q27287134
• NSC-244909
• J126.437K
• MFCD00014056
• SCHEMBL329735
• NSC244909
• H0682
• trans-2-heptenol
• AKOS028109463
• EINECS 251-534-8
• .BETA.-HEPTENOL
• (2E)-2-Hepten-1-ol
• AI3-36042
• trans-hept-2-en-1-ol
• trans-2-Hepten-1-ol
• (E)-2-Hepten-1-ol
• CS-0185682
• (E)-Hept-2-en-1-ol
• Q989YFO10I
• LS-13331
• 22104-77-4
• 2-Hepten-1-ol, (E)-
• (E)-2-Heptenol
• DTXSID30879009
• NS00054278
• AI3-34384
• J-019200

• Inchi： 1S/C7H14O/c1-2-3-4-5-6-7-8/h5-6,8H,2-4,7H2,1H3/b6-5+
• InChI Key： ASFYPVGAALGVNR-AATRIKPKSA-N
• SMILES： OC/C=C/CCCC

Computed Properties

• Exact Mass: 114.10452
• Monoisotopic Mass: 114.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 57.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 1.9

Experimental Properties

• Density: 0.844
• Boiling Point: 177.8°C at 760 mmHg
• Flash Point: 68.5°C
• Refractive Index: 1.446
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols